Home / Products / Others

3-(3-Fluoro-5-hydroxyphenyl)picolinic acid

Name: 3-(3-Fluoro-5-hydroxyphenyl)picolinic acid
Brand: Smolecule
SKU: S6675201
Rating: 5 (1 reviews)

Catalog No.

S6675201

CAS No.

1261954-37-3

M.F

C12H8FNO3

M. Wt

233.19 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3-(3-Fluoro-5-hydroxyphenyl)picolinic acid

3. Specification
4. Others

General Information

CAS Number

1261954-37-3

Product Name

3-(3-Fluoro-5-hydroxyphenyl)picolinic acid

IUPAC Name

3-(3-fluoro-5-hydroxyphenyl)pyridine-2-carboxylic acid

Molecular Formula

C12H8FNO3

Molecular Weight

233.19 g/mol

InChI

InChI=1S/C12H8FNO3/c13-8-4-7(5-9(15)6-8)10-2-1-3-14-11(10)12(16)17/h1-6,15H,(H,16,17)

InChI Key

BIDPTBOQOQUBOK-UHFFFAOYSA-N

SMILES

C1=CC(=C(N=C1)C(=O)O)C2=CC(=CC(=C2)F)O

Canonical SMILES

C1=CC(=C(N=C1)C(=O)O)C2=CC(=CC(=C2)F)O

Scientific Research Applications

Potential Role in Medicinal Chemistry

The presence of a fluorinated hydroxyl group (3-F-5-OH) and a picolinic acid moiety in the molecule suggests possible applications in medicinal chemistry.

Fluorine Substitution: Fluorine substitution is a common strategy in drug discovery to improve the potency, selectivity, and metabolic stability of drugs []. The strategic placement of the fluorine atom in 3-F-5-OH-picolinic acid could be relevant for targeting specific biological processes.
Picolinic Acid Scaffold: Picolinic acid is a known chelator of metal ions []. Chelators can bind and sequester metal ions, influencing their biological activity. 3-F-5-OH-picolinic acid might be explored for its ability to target specific metal ions relevant to diseases.